![molecular formula C16H14N2O2S B2445305 N-((6-(furan-2-yl)pyridin-3-yl)methyl)-2-(thiophen-3-yl)acetamide CAS No. 2034394-90-4](/img/structure/B2445305.png)
N-((6-(furan-2-yl)pyridin-3-yl)methyl)-2-(thiophen-3-yl)acetamide
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Description
N-((6-(furan-2-yl)pyridin-3-yl)methyl)-2-(thiophen-3-yl)acetamide, also known as FPA-124, is a small molecule inhibitor that has been widely studied for its potential therapeutic applications in the treatment of neurological disorders. In
Scientific Research Applications
Synthesis and Chemical Properties
- The synthesis of polysubstituted pyridine derivatives, including those with furan and thiophenyl substituents, demonstrates the versatility of these compounds. Such methodologies can be applied to generate novel compounds with potential agricultural bioactivity, indicating fungicidal and herbicidal activities (Li Zheng & W. Su, 2005).
- Efficient synthesis approaches for N-(furan/thiophene/pyrrole-2-yl-(2-hydroxynaphthalen-1-yl)methyl)acetamides highlight the compound's ease of production and the environmental friendliness of its synthesis process (R. Raju et al., 2022).
Biological Activity
- Research into the biological activities of related compounds has identified their potential use in antiprotozoal treatments, where modifications to the furan and thiophene moieties significantly impact DNA binding affinities and in vitro activity against pathogens (M. Ismail et al., 2004).
- The study of compounds derived from furan and thiophene has contributed to the development of cytotoxic agents, where specific derivatives exhibit cytotoxic activity against various cancer cell lines, opening avenues for cancer research and treatment (S. Cinar et al., 2017).
Potential Therapeutic Applications
- Compounds structurally similar to N-((6-(furan-2-yl)pyridin-3-yl)methyl)-2-(thiophen-3-yl)acetamide have shown promise in the development of kappa-opioid receptor antagonists, suggesting potential applications in treating depression and addiction disorders. Such studies highlight the therapeutic potential of these compounds in neuroscience and pharmacology (S. Grimwood et al., 2011).
Properties
IUPAC Name |
N-[[6-(furan-2-yl)pyridin-3-yl]methyl]-2-thiophen-3-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O2S/c19-16(8-12-5-7-21-11-12)18-10-13-3-4-14(17-9-13)15-2-1-6-20-15/h1-7,9,11H,8,10H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLKILAPMCAPHHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=NC=C(C=C2)CNC(=O)CC3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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